Cas no 2171485-60-0 (3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylpropanoic acid)

• Product Name: 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylpropanoic acid
• CAS No: 2171485-60-0
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6206643
• PubChem ID: 165517146
• Update Time: 2025-05-23

3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylpropanoic acid
• 2171485-60-0
• 3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]-2-methylpropanoic acid
• EN300-1524465

• Inchi： 1S/C28H36N2O5/c1-6-30(16-18(2)26(32)33)25(31)24(15-28(3,4)5)29-27(34)35-17-23-21-13-9-7-11-19(21)20-12-8-10-14-22(20)23/h7-14,18,23-24H,6,15-17H2,1-5H3,(H,29,34)(H,32,33)
• InChI Key： ZIUBIXRPHOSIQM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC)CC(C(=O)O)C)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylpropanoic acid

3-N-Ethyl-2-{(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylpropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171485-60-0, known as 3-N-Ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylpropanoic acid, is a complex organic molecule with significant applications in the fields of chemistry and pharmacology. This compound is notable for its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a key protective group in peptide synthesis, and a substituted pentanamide moiety. The presence of these functional groups makes it a valuable tool in various chemical reactions and drug development processes.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in protecting amino functionalities during peptide synthesis. The Fmoc group is widely used due to its stability under basic conditions and ease of removal under acidic conditions, making it ideal for solid-phase peptide synthesis (SPPS). The integration of the Fmoc group into this compound underscores its potential role in the synthesis of complex peptides and proteins, which are critical in drug discovery and biotechnology.

The 4,4-dimethylpentanamido group within the molecule adds to its structural complexity and functional versatility. This group contributes to the molecule's hydrophobicity, which is essential in designing drugs with specific pharmacokinetic properties. Recent research has emphasized the role of hydrophobic moieties in enhancing drug absorption and bioavailability, making this compound a promising candidate for developing therapeutically active agents.

The 2-methylpropanoic acid component further enhances the molecule's chemical reactivity and stability. This group is known to participate in various biochemical reactions, including esterification and amidation, which are fundamental in both natural and synthetic biochemical pathways. The combination of these functional groups makes the compound highly versatile, with potential applications in areas such as enzyme inhibition, receptor targeting, and vaccine development.

From an analytical standpoint, the compound's structure presents unique challenges for characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). Recent advancements in these techniques have enabled more precise determination of molecular structures, even for highly complex molecules like this one. For instance, high-resolution MS has become indispensable in confirming the exact mass and structural integrity of such compounds.

In terms of synthesis, the compound's preparation involves multi-step reactions that require meticulous control over reaction conditions to ensure high yields and purity. Key steps include the installation of the Fmoc group via nucleophilic acyl substitution and subsequent functionalization of the pentanamide moiety. These steps are critical not only for obtaining the desired product but also for maintaining the integrity of other functional groups within the molecule.

Looking ahead, the compound's potential applications are vast. Its role as an intermediate in peptide synthesis could pave the way for novel therapeutic agents targeting various diseases, including cancer and infectious diseases. Additionally, its structural features make it a candidate for exploring new chemical reactions that could expand the scope of organic synthesis.

In conclusion, 3-N-Ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-2-methylpropanoic acid represents a significant advancement in organic chemistry due to its unique structure and versatile functional groups. As research continues to uncover new applications and improve synthetic methodologies, this compound will undoubtedly play a pivotal role in driving innovation across multiple scientific disciplines.